1-Cyclopropoxy-4-isopropylbenzene

• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 1-cyclopropyloxy-4-propan-2-ylbenzene
• InChI: InChI=1S/C12H16O/c1-9(2)10-3-5-11(6-4-10)13-12-7-8-12/h3-6,9,12H,7-8H2,1-2H3
• InChI Key: QXBMUWGWCWTBSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OC2CC2

Description

1-Cyclopropoxy-4-isopropylbenzene is an aromatic ether featuring a cyclopropoxy group (cyclopropyl-O-) at the 1-position and an isopropyl group at the 4-position of a benzene ring. The compound is primarily used in research and development (R&D) settings, requiring handling by trained professionals due to incomplete characterization of its biological and environmental impacts .

Preparation Methods

The synthesis of 1-CYCLOPROPOXY-4-(PROPAN-2-YL)BENZENE typically involves electrophilic aromatic substitution reactions. One common method is the Friedel-Crafts alkylation, where benzene reacts with an alkyl halide in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The cyclopropoxy group can be introduced through a nucleophilic substitution reaction, where a suitable cyclopropyl halide reacts with a phenol derivative under basic conditions .

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. These methods often include continuous flow processes and the use of more efficient catalysts to increase yield and reduce production costs.

Chemical Reactions Analysis

1-CYCLOPROPOXY-4-(PROPAN-2-YL)BENZENE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate (KMnO4) under acidic conditions to form benzoic acid derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to reduce the aromatic ring.

Substitution: Electrophilic aromatic substitution reactions are common, where the benzene ring reacts with electrophiles such as halogens or nitro groups in the presence of a catalyst.

Common reagents used in these reactions include KMnO4 for oxidation, hydrogen gas with a palladium catalyst for reduction, and halogens or nitro compounds for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-CYCLOPROPOXY-4-(PROPAN-2-YL)BENZENE has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a model compound in studies of aromatic substitution reactions.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds with therapeutic effects.

Industry: It is used in the production of specialty chemicals and as a solvent in various industrial processes.

Mechanism of Action

The mechanism of action of 1-CYCLOPROPOXY-4-(PROPAN-2-YL)BENZENE involves its interaction with molecular targets through electrophilic aromatic substitution. The benzene ring’s electrons attack electrophiles, forming a sigma complex, which then undergoes deprotonation to restore aromaticity

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural or functional similarities with 1-Cyclopropoxy-4-isopropylbenzene, enabling comparative analysis of their properties and applications:

1-(Cyclopropylmethyl)-4-methoxybenzene

• Molecular Formula : C₁₁H₁₄O
• Molecular Weight : 162.23 g/mol
• Key Features :
  • Replaces the cyclopropoxy group with a cyclopropylmethyl (-CH₂-cyclopropyl) substituent.
  • Contains a methoxy (-OCH₃) group instead of an isopropyl group.
  • Exhibits lower steric hindrance compared to 1-Cyclopropoxy-4-isopropylbenzene due to the absence of the bulky isopropyl substituent.
  • Used in studies of cyclopropane-containing analogs for pharmaceutical intermediates .

1-Isopropyl-4-(3-(methoxymethoxy)propyl)benzene

• Molecular Formula : C₁₄H₂₂O₂
• Molecular Weight : 222.32 g/mol
• Key Features: Features a linear propyl chain with a methoxymethoxy (-OCH₂OCH₃) terminal group. The isopropyl group at the 1-position and extended alkyl chain at the 4-position enhance hydrophobicity compared to 1-Cyclopropoxy-4-isopropylbenzene. Potential applications in polymer chemistry as a monomer or crosslinking agent .

1-(1-Isopropoxyethyl)-4-methoxybenzene

• Synthetic Pathway : Prepared via photoredox catalysis using [Ir(dF(CF₃)ppy)₂(5,5'-dCF₃bpy)]PF₆ as a catalyst, isopropyl alcohol, and Cu(TFA)₂ .
• Key Features :
  • Contains an isopropoxyethyl (-CH₂CH₂-O-isopropyl) side chain.
  • Demonstrates the utility of cyclopropane-free ethers in stereoselective synthesis.
  • Contrasts with 1-Cyclopropoxy-4-isopropylbenzene in terms of synthetic accessibility and functional group reactivity.

Physicochemical and Functional Comparison

Property	1-Cyclopropoxy-4-isopropylbenzene	1-(Cyclopropylmethyl)-4-methoxybenzene	1-Isopropyl-4-(3-(methoxymethoxy)propyl)benzene
Molecular Weight (g/mol)	Not reported	162.23	222.32
Functional Groups	Cyclopropoxy, isopropyl	Cyclopropylmethyl, methoxy	Isopropyl, methoxymethoxy-propyl
Hydrophobicity	Moderate (cyclopropane + isopropyl)	Low (methoxy + small alkyl)	High (long alkyl chain + methoxymethoxy)
Synthetic Complexity	High (cyclopropane synthesis)	Moderate	Moderate (linear chain functionalization)
Known Applications	R&D (unconfirmed)	Pharmaceutical intermediates	Polymer chemistry